Cas no 102458-32-2 (1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-4-quinazolinyl-)
![1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-4-quinazolinyl- structure](https://www.kuujia.com/scimg/cas/102458-32-2x300.png)
102458-32-2 structure
Product Name:1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-4-quinazolinyl-
CAS No:102458-32-2
Molecular Formula:C20H24N4O
Molecular Weight:336.43076
CID:161156
PubChem ID:3025324
1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-4-quinazolinyl- Properties
Names and Identifiers
-
- 1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-4-quinazolinyl-
- N'-[(4-methoxyphenyl)methyl]-N,N-dimethyl-N'-quinazolin-4-ylethane-1,2-diamine
- 4-((2-(Dimethylamino)ethyl)(p-methoxybenzyl)amino)quinazoline
- BRN 0898104
- DTXSID30145175
- 102458-32-2
- Quinazoline, 4-((2-(dimethylamino)ethyl)(p-methoxybenzyl)amino)-
-
- InChIKey: BECBKJSFVHDWON-UHFFFAOYSA-N
- Inchi: InChI=1S/C20H24N4O/c1-23(2)12-13-24(14-16-8-10-17(25-3)11-9-16)20-18-6-4-5-7-19(18)21-15-22-20/h4-11,15H,12-14H2,1-3H3
- SMILES: COC1=CC=C(CN(C2=NC=NC3=CC=CC=C23)CCN(C)C)C=C1
Computed Properties
- Exact Mass: 336.19522
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 7
- Monoisotopic Mass: 336.195
- Heavy Atom Count: 25
- Complexity: 384
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.5
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- LogP: 3.20660
- PSA: 41.49
- Refractive Index: 1.632
- Boiling Point: 484.1°C at 760 mmHg
- Flash Point: 246.6°C
- Density: 1.162
1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-4-quinazolinyl- Related Literature
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1. Seawater-based furfural production via corncob hydrolysis catalyzed by FeCl3 in acetic acid steamLiaoyuan Mao,Lei Zhang,Ningbo Gao,Aimin Li Green Chem., 2013,15, 727-737
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Felix Houard,Guiseppe Cucinotta,Thierry Guizouarn,Yan Suffren,Guillaume Calvez,Carole Daiguebonne,Olivier Guillou,Franck Artzner,Matteo Mannini Mater. Horiz., 2023,10, 547-555
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Lei Wang,Zhensheng Li,Zhigang Xie Chem. Commun., 2016,52, 5402-5405
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Zhaoyuan Liang,Jianqing Lu,Leihou Shao,Xuan Wang,Fan Jia,Zian Pan,Qin Hu,Xiangqian Xiao,Yan Wu,Wang Sheng Biomater. Sci., 2021,9, 3838-3850
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6. Front cover
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7. Back matter
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Xin Zhao,Lili Zhao,Mathew D'Ortenzio,Brandon Nguyen J. Mater. Chem. B, 2015,3, 6368-6376
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Rafael Costa-Amaral,Juarez L. F. Da Silva Phys. Chem. Chem. Phys., 2018,20, 24210-24221
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Fei Qin,Chichao Yu,Jiangtian Li,Chenyang Wei,Jinlou Gu,Jianlin Shi Dalton Trans., 2010,39, 3233-3238
102458-32-2 (1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-4-quinazolinyl-) Related Products
- 2564-83-2(Tempo)
- 103-53-7(phenethyl cinnamate)
- 115-18-4(1,1-Dimethyl-2-propen-1-ol)
- 541-59-3(Maleimide)
- 328-74-5(3,5-Di(trifluoromethyl)aniline)
- 394-47-8(2-Fluorobenzonitrile)
- 333-18-6(Ethylenediamine dihydrochloride)
- 2457-76-3(4-Amino-2-chlorobenzoic acid)
- 4442-54-0(1,4-Benzodioxane-6-carboxylic acid)
- 3920-83-0(3-methyl-1H-Indol-1-amine)
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